Cas no 505082-84-8 (4-(2-Chloro-5-(trifluoromethyl)phenyl)benzoic acid)

• Product Name: 4-(2-Chloro-5-(trifluoromethyl)phenyl)benzoic acid
• CAS No: 505082-84-8
• MF: C₁₄H₈ClF₃O₂
• MW: 300.660333633423
• CID: 933858
• PubChem ID: 53426191
• Update Time: 2025-04-19

4-(2-Chloro-5-(trifluoromethyl)phenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-5-(trifluoromethyl)phenyl)benzoic acid
• 4-[2-chloro-5-(trifluoromethyl)phenyl]benzoic acid
• 2'-fluoro-6'-trifluoromethyl-biphenyl-4-carboxylic acid
• 505082-84-8
• 2'-Chloro-5'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
• DB-262552
• DTXSID00699110
• NCGC00374179-01

• Inchi： 1S/C14H8ClF3O2/c15-12-6-5-10(14(16,17)18)7-11(12)8-1-3-9(4-2-8)13(19)20/h1-7H,(H,19,20)
• InChI Key： OPTVEOGEPSMNOQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 300.01600
• Monoisotopic Mass: 300.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 4.72400